Delmopinol hydrochloride

• CAS No.: 98092-92-3
• Molecular Formula: C16H34ClNO2
• Molecular Weight: 307.9 g/mol
• IUPAC Name: 2-[3-(4-propylheptyl)morpholin-4-yl]ethanol;hydrochloride
• InChI: InChI=1S/C16H33NO2.ClH/c1-3-6-15(7-4-2)8-5-9-16-14-19-13-11-17(16)10-12-18;/h15-16,18H,3-14H2,1-2H3;1H
• InChI Key: JFZBMJJFVBMZNC-UHFFFAOYSA-N
• SMILES: CCCC(CCC)CCCC1COCCN1CCO.Cl
• Key on ui other cas no.: 98092-92-3; 79874-76-3
• Pictograms: Corrosive; Environmental Hazard

Description

Delmopinol hydrochloride is a useful research compound. Its molecular formula is C16H34ClNO2 and its molecular weight is 307.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a solution of 7.4 g of crude 4-(2-hydroxyethyl)-3-(4-propylheptyl)morpholine in 22 ml of methyl iso-butyl ketone at room temperature concentrated hydrochloric acid (2.7 g, 1 eq.) was added. The solution was concentrated until dry at 60° C. The oil was dissolved again in 21 ml of methyl iso-butyl ketone the solution was seeded and stirred for 2 hours at 0° C. The white solid was filtered, washed with 20 ml of cold methyl iso-butyl ketone and dried to obtain 5.9 g of 4-(2-hydroxyethyl)-3-(4-propylheptyl)morpholine hydrochloride (delmopinol hydrochloride). 1H-NMR (CDCl3, 400 MHz), (d ppm): 0.88 (6H, m, H15), 1.2-1.4 (13H, m), 1.8-2.0 (2H, m), 2.8-3.4 (5H, m), 3.4-4.4 (6H, m). 13C-NMR (CDCl3, 400 MHz), (d ppm): 14.26 (015), 19.47, 19.52 (C14), 22.87 (C10), 27.11 (C9), 33.25 (C11), 35.54, 35.62 (C13), 36.59 (C12), 49.25 (C5), 53.20 (C7), 55.93 (C3), 57.08, 59.89 (C8), 63.1, 63.2, 65.0 (C6), 67.7 (C2).